2-amino-3-(4-methylbenzoyl)-1-[2-(trifluoromethyl)phenyl]-4-(3,4,5-trimethoxyphenyl)-4,6,7,8-tetrahydroquinolin-5-one

• Molecular Formula: C33H31F3N2O5
• Molecular Weight: 592.6 g/mol
• IUPAC Name: 2-amino-3-(4-methylbenzoyl)-1-[2-(trifluoromethyl)phenyl]-4-(3,4,5-trimethoxyphenyl)-4,6,7,8-tetrahydroquinolin-5-one
• InChI: InChI=1S/C33H31F3N2O5/c1-18-12-14-19(15-13-18)30(40)29-27(20-16-25(41-2)31(43-4)26(17-20)42-3)28-23(10-7-11-24(28)39)38(32(29)37)22-9-6-5-8-21(22)33(34,35)36/h5-6,8-9,12-17,27H,7,10-11,37H2,1-4H3
• InChI Key: WPDMDFPSSZSVOL-UHFFFAOYSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)C(=O)C2=C(N(C3=C(C2C4=CC(=C(C(=C4)OC)OC)OC)C(=O)CCC3)C5=CC=CC=C5C(F)(F)F)N

Description

2-amino-3-(4-methylbenzoyl)-1-[2-(trifluoromethyl)phenyl]-4-(3,4,5-trimethoxyphenyl)-4,6,7,8-tetrahydroquinolin-5-one, also known as TTMQ, is a novel compound that has gained significant attention in scientific research due to its potential therapeutic applications. TTMQ belongs to the family of tetrahydroquinoline derivatives and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 2-amino-3-(4-methylbenzoyl)-1-[2-(trifluoromethyl)phenyl]-4-(3,4,5-trimethoxyphenyl)-4,6,7,8-tetrahydroquinolin-5-one is not fully understood, but it has been proposed to act through various mechanisms, including the inhibition of cell proliferation, induction of apoptosis, and inhibition of viral replication. This compound has been reported to inhibit the activity of various enzymes, including topoisomerase II, DNA polymerase, and reverse transcriptase. This compound has also been shown to induce the expression of various genes involved in apoptosis, including Bax and caspase-3.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and inhibition of viral replication. This compound has also been reported to exhibit antioxidant and anti-inflammatory activities. Additionally, this compound has been shown to modulate various signaling pathways, including the MAPK and PI3K/Akt pathways.

Advantages and Limitations for Lab Experiments

2-amino-3-(4-methylbenzoyl)-1-[2-(trifluoromethyl)phenyl]-4-(3,4,5-trimethoxyphenyl)-4,6,7,8-tetrahydroquinolin-5-one has several advantages for lab experiments, including its high potency and selectivity, low toxicity, and easy synthesis. However, this compound also has some limitations, including its poor solubility and stability, which may affect its bioavailability and efficacy.

Future Directions

Future research on 2-amino-3-(4-methylbenzoyl)-1-[2-(trifluoromethyl)phenyl]-4-(3,4,5-trimethoxyphenyl)-4,6,7,8-tetrahydroquinolin-5-one should focus on elucidating its mechanism of action, optimizing its synthesis method, and evaluating its efficacy and safety in preclinical and clinical studies. Additionally, this compound derivatives should be synthesized and evaluated for their potential therapeutic applications.

Synthesis Methods

2-amino-3-(4-methylbenzoyl)-1-[2-(trifluoromethyl)phenyl]-4-(3,4,5-trimethoxyphenyl)-4,6,7,8-tetrahydroquinolin-5-one has been synthesized using various methods, including a one-pot three-component reaction, a microwave-assisted method, and a solvent-free method. The one-pot three-component reaction involves the condensation of 2-amino-3-formylchromone, 4-methylbenzoyl chloride, and 2-(trifluoromethyl)aniline in the presence of a base and a solvent. The microwave-assisted method involves the reaction of 2-amino-3-formylchromone, 4-methylbenzoyl chloride, 2-(trifluoromethyl)aniline, and a base in a solvent under microwave irradiation. The solvent-free method involves the reaction of 2-amino-3-formylchromone, 4-methylbenzoyl chloride, and 2-(trifluoromethyl)aniline in the presence of a base under solvent-free conditions. These methods have been reported to yield this compound in good to excellent yields.

Scientific Research Applications

2-amino-3-(4-methylbenzoyl)-1-[2-(trifluoromethyl)phenyl]-4-(3,4,5-trimethoxyphenyl)-4,6,7,8-tetrahydroquinolin-5-one has been extensively studied for its potential therapeutic applications, including its anticancer, antifungal, and antiviral activities. This compound has been shown to inhibit the growth of various cancer cell lines, including breast, liver, and lung cancer cells. This compound has also been reported to exhibit antifungal activity against Candida albicans and Aspergillus fumigatus. Additionally, this compound has been shown to exhibit antiviral activity against hepatitis C virus and human immunodeficiency virus.